Cas no 1936199-26-6 (3-oxo-2-azabicyclo3.2.1octane-1-carboxylic acid)

3-Oxo-2-azabicyclo[3.2.1]octane-1-carboxylic acid is a bicyclic lactam-carboxylic acid derivative with a rigid molecular framework, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its unique structure, featuring a fused bicyclic ring system, provides steric and electronic properties conducive to the development of bioactive compounds, particularly in medicinal chemistry. The presence of both a lactam and carboxylic acid functional group enhances its versatility for further derivatization, enabling applications in peptidomimetics and constrained scaffold design. This compound is particularly useful in the synthesis of enzyme inhibitors and conformationally restricted analogs, offering researchers a precise tool for studying structure-activity relationships. Its stability and reactivity profile make it suitable for controlled synthetic transformations.
3-oxo-2-azabicyclo3.2.1octane-1-carboxylic acid structure
1936199-26-6 structure
Product Name:3-oxo-2-azabicyclo3.2.1octane-1-carboxylic acid
CAS No:1936199-26-6
MF:C8H11NO3
MW:169.177842378616
CID:5699716
PubChem ID:119053715
Update Time:2025-10-30

3-oxo-2-azabicyclo3.2.1octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-oxo-2-azabicyclo[3.2.1]octane-1-carboxylic acid
    • 3-OXO-2-AZA-BICYCLO[3.2.1]OCTANE-1-CARBOXYLICACID
    • 3-OXO-2-AZA-BICYCLO[3.2.1]OCTANE-1-CARBOXYLIC ACID
    • EN300-1478241
    • 1936199-26-6
    • 3-oxo-2-azabicyclo3.2.1octane-1-carboxylic acid
    • Inchi: 1S/C8H11NO3/c10-6-3-5-1-2-8(4-5,9-6)7(11)12/h5H,1-4H2,(H,9,10)(H,11,12)
    • InChI Key: FCSBELVJJXXUEM-UHFFFAOYSA-N
    • SMILES: OC(C12CCC(CC(N1)=O)C2)=O

Computed Properties

  • Exact Mass: 169.07389321g/mol
  • Monoisotopic Mass: 169.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 66.4Ų

3-oxo-2-azabicyclo3.2.1octane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1478241-1.0g
3-oxo-2-azabicyclo[3.2.1]octane-1-carboxylic acid
1936199-26-6
1g
$0.0 2023-06-06
Enamine
EN300-1478241-50mg
3-oxo-2-azabicyclo[3.2.1]octane-1-carboxylic acid
1936199-26-6
50mg
$1247.0 2023-09-28
Enamine
EN300-1478241-100mg
3-oxo-2-azabicyclo[3.2.1]octane-1-carboxylic acid
1936199-26-6
100mg
$1307.0 2023-09-28
Enamine
EN300-1478241-250mg
3-oxo-2-azabicyclo[3.2.1]octane-1-carboxylic acid
1936199-26-6
250mg
$1366.0 2023-09-28
Enamine
EN300-1478241-500mg
3-oxo-2-azabicyclo[3.2.1]octane-1-carboxylic acid
1936199-26-6
500mg
$1426.0 2023-09-28
Enamine
EN300-1478241-1000mg
3-oxo-2-azabicyclo[3.2.1]octane-1-carboxylic acid
1936199-26-6
1000mg
$1485.0 2023-09-28
Enamine
EN300-1478241-2500mg
3-oxo-2-azabicyclo[3.2.1]octane-1-carboxylic acid
1936199-26-6
2500mg
$2912.0 2023-09-28
Enamine
EN300-1478241-5000mg
3-oxo-2-azabicyclo[3.2.1]octane-1-carboxylic acid
1936199-26-6
5000mg
$4309.0 2023-09-28
Enamine
EN300-1478241-10000mg
3-oxo-2-azabicyclo[3.2.1]octane-1-carboxylic acid
1936199-26-6
10000mg
$6390.0 2023-09-28

Additional information on 3-oxo-2-azabicyclo3.2.1octane-1-carboxylic acid

Introduction to 3-oxo-2-azabicyclo3.2.1octane-1-carboxylic acid (CAS No. 1936199-26-6)

3-oxo-2-azabicyclo3.2.1octane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1936199-26-6, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This bicyclic structure, featuring a nitrogen-containing heterocycle, has garnered attention due to its unique molecular framework and potential biological activities. The presence of a carbonyl group at the 3-position and a carboxylic acid moiety at the 1-position contributes to its reactivity and functionality, making it a valuable scaffold for drug discovery and development.

The compound belongs to the class of azabicycloalkanes, which are known for their structural complexity and diverse pharmacological properties. The bicyclo3.2.1 framework imparts rigidity to the molecule, influencing its binding affinity and selectivity when interacting with biological targets. This structural motif has been explored in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer.

In recent years, 3-oxo-2-azabicyclo3.2.1octane-1-carboxylic acid has been investigated for its potential role in modulating enzymatic pathways and receptor interactions. Studies have suggested that this compound may exhibit inhibitory effects on certain kinases and proteases, which are critical targets in oncology and inflammatory diseases. The nitrogen atom in the azabicyclo ring further enhances its ability to engage with biological systems, offering opportunities for derivatization and optimization.

One of the most compelling aspects of 3-oxo-2-azabicyclo3.2.1octane-1-carboxylic acid is its synthetic accessibility. The compound can be synthesized through multi-step organic transformations, including cyclization reactions and functional group interconversions. These synthetic routes allow for the introduction of various substituents at strategic positions within the molecule, enabling the creation of a library of derivatives with tailored biological properties.

The pharmacokinetic profile of 3-oxo-2-azabicyclo3.2.1octane-1-carboxylic acid is another area of active investigation. Preliminary studies have indicated that the compound exhibits moderate solubility in water and lipids, suggesting potential for both oral and parenteral administration. Additionally, its metabolic stability appears to be favorable for further development into a lead compound for drug candidates.

Recent advancements in computational chemistry have facilitated the virtual screening of 3-oxo-2-azabicyclo3.2.1octane-1-carboxylic acid against large databases of biological targets. These computational approaches have identified novel binding pockets and interaction modes that could be exploited to enhance potency and selectivity. By integrating experimental data with computational models, researchers can accelerate the optimization process and reduce the time required to bring a new drug to market.

The therapeutic potential of 3-oxo-2-azabicyclo3.2.1octane-1-carboxylic acid extends beyond its role as a standalone compound. Its structural features make it an excellent candidate for covalent drug design strategies, where it can be linked to warhead molecules through irreversible bonds to enhance target engagement and duration of action. Such strategies have shown promise in treating resistant cancers and infectious diseases.

In conclusion, 3-oxo-2-azabicyclo3.2.1octane-1-carboxylic acid (CAS No. 1936199-26-6) represents a fascinating molecule with significant untapped potential in medicinal chemistry. Its unique structural attributes, combined with its synthetic versatility and promising pharmacological properties, position it as a valuable asset in the quest for novel therapeutics.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD